Cas no 1805094-93-2 (Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805094-93-2
• MF: C₁₁H₁₀F₆N₂O₃
• MW: 332.199123859406
• CID: 4842639
• Update Time: 2025-10-21

Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H10F6N2O3/c1-21-8(20)3-5-2-7(22-11(15,16)17)9(10(12,13)14)19-6(5)4-18/h2H,3-4,18H2,1H3
• InChI Key： CWQIOQIAKURGQL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC(=O)OC)C(CN)=N1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate

Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

The compound with CAS No. 1805094-93-2, commonly referred to as Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a versatile scaffold for various chemical modifications. The presence of trifluoromethoxy and trifluoromethyl groups at positions 5 and 6, respectively, introduces electronic and steric effects that enhance its reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The aminomethyl group at position 2 plays a crucial role in hydrogen bonding interactions, which are essential for targeting specific protein domains. Additionally, the acetate moiety at position 3 contributes to the compound's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

From a synthetic perspective, the construction of this compound involves a series of intricate transformations that underscore the advancements in modern organic synthesis. The introduction of the trifluoromethoxy group typically requires specialized reagents and reaction conditions to ensure high yields and selectivity. Similarly, the installation of the trifluoromethyl group often employs electrophilic fluorination techniques or transition metal-catalyzed processes, reflecting the sophistication of contemporary fluorination methodologies.

Recent research has also explored the environmental fate and toxicity of Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate, with particular emphasis on its degradation pathways under various conditions. Studies indicate that the compound exhibits moderate persistence in aqueous environments, raising concerns about its potential accumulation in ecosystems. However, further investigations are required to fully understand its long-term environmental impact and develop strategies for mitigating adverse effects.

In terms of industrial applications, Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate has shown promise as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo diverse functional group transformations makes it a valuable building block for constructing complex molecular architectures. Moreover, its compatibility with various reaction conditions facilitates its integration into large-scale manufacturing processes.

Looking ahead, ongoing research is focused on optimizing the synthesis of Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate to enhance efficiency and reduce costs. Innovations in catalysis and green chemistry are expected to play pivotal roles in achieving these goals while minimizing environmental footprint. Additionally, efforts are underway to explore novel biological targets for this compound, potentially unlocking new therapeutic avenues in oncology and infectious diseases.

In conclusion, Methyl 2-(aminomethyl)-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetate stands as a testament to the ingenuity of modern chemical synthesis and its profound impact on diverse fields such as medicine, agriculture, and materials science. As research continues to unravel its properties and applications, this compound is poised to make significant contributions to scientific advancement and technological innovation.